Cas no 89328-78-9 (Cyclohexanone, 4,4-dimethyl-2-[3-(phenylsulfonyl)propyl]-)

• Product Name: Cyclohexanone, 4,4-dimethyl-2-[3-(phenylsulfonyl)propyl]-
• CAS No: 89328-78-9
• MF: C₁₇H₂₄O₃S
• MW: 308.435664176941
• CID: 604122
• PubChem ID: 71323622
• Update Time: 2025-04-19

Cyclohexanone, 4,4-dimethyl-2-[3-(phenylsulfonyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4,4-dimethyl-2-[3-(phenylsulfonyl)propyl]-
• 2-[3-(benzenesulfonyl)propyl]-4,4-dimethylcyclohexan-1-one
• 89328-78-9
• DTXSID40753189

• Inchi： 1S/C17H24O3S/c1-17(2)11-10-16(18)14(13-17)7-6-12-21(19,20)15-8-4-3-5-9-15/h3-5,8-9,14H,6-7,10-13H2,1-2H3
• InChI Key： LFHGTFCNVWKJPK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCCC1C(CCC(C)(C)C1)=O)(=O)=O

Computed Properties

• Exact Mass: 308.14461580g/mol
• Monoisotopic Mass: 308.14461580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.6Ų